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Get Quote

Executive Summary: The Phenol-Phenolate
Equilibrium
In high-precision analytical chemistry, "2-Amino-4-nitrophenolate" typically refers to the

ionized conjugate base of 2-Amino-4-nitrophenol (CAS 99-57-0).[1] While the phenolate form is

the active species in alkaline matrices (such as oxidative hair dye formulations), the Certified

Reference Material (CRM) or analytical standard is almost exclusively supplied as the

protonated 2-Amino-4-nitrophenol.[1]

Crucial Insight: You cannot buy "2-Amino-4-nitrophenolate" as a stable, high-purity standard.

[1] You must purchase the phenol form and control the ionization state via pH buffers during

calibration.

This guide compares available reference standard grades, outlines the necessary conversion

logic, and provides a validated protocol for quantification.
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The choice of reference material dictates the integrity of your data. Below is a comparison of

the three primary tiers of standards available for 2-Amino-4-nitrophenol.

Table 1: Reference Standard Performance Matrix

Feature
ISO 17034 Certified

Reference Material

(CRM)

Analytical Standard

(TraceCERT® or

equiv.)

Research Grade /

Reagent Grade

Primary Use

ISO 17025 Accredited

Calibration, Legal

Defensibility

Routine QC, Method

Validation, R&D

Synthesis, Qualitative

Screening

Certified Purity

99.0% + with

Uncertainty (e.g., ±

0.5%)

>98% (Typical) >95% (Variable)

Traceability

SI Units (NIST/NMI)

via qNMR/Mass

Balance

Traceable to internal

primary standards
Vendor CoA only

Homogeneity Verified & Certified
Tested but not strictly

certified
Not guaranteed

Stability
Long-term stability

monitoring included

Expiry based on

accelerated studies

Shelf-life estimates

only

Cost $

Critical Availability Note
As of late 2023, ISO 17034 CRMs specifically for 2-Amino-4-nitrophenol (CAS 99-57-0) are

rare, unlike its isomers (e.g., 4-Nitrophenol).[1]

Recommendation: If an ISO 17034 CRM is unavailable, you must use a High-Purity

Analytical Standard (Tier 2) and perform in-house verification (qNMR or HPLC-DAD area

normalization) to establish it as a "Secondary Standard."
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2-Amino-4-nitrophenol is a substituted aniline/phenol derivative.[1][2] Its dual functionality

makes it susceptible to two primary degradation pathways:

Oxidation: The amino group is prone to oxidation, turning the yellow powder dark

brown/green.

Photolysis: Nitro-compounds are inherently light-sensitive.[1]

Handling Protocol:

Storage: -20°C, desiccated, protected from light (amber vials).

Solvent Choice: Soluble in DMSO, Methanol, and Acetonitrile. Avoid basic solvents for stock

solutions to prevent rapid oxidation of the phenolate form.

Safety: It is a skin sensitizer (H317) and irritant.[3] Handle in a fume hood.

Metrological Traceability Architecture
To ensure your calibration is defensible, you must establish an unbroken chain of comparisons.
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Figure 1: Metrological traceability chain for 2-Amino-4-nitrophenol calibration.

Validated Experimental Protocol: HPLC-UV
Quantification
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This protocol is designed to quantify 2-Amino-4-nitrophenol.[1][2][4] Note that we analyze the

neutral form (phenol) for better peak shape and retention consistency, even if the sample

originates as a phenolate salt.

Method Parameters
Parameter Specification Rationale

Column
C18 (e.g., 150 x 4.6 mm, 3.5

µm)

Standard reverse-phase

retention.[1]

Mobile Phase A Water + 0.1% Phosphoric Acid

Acidic pH (~2.5) suppresses

ionization (pKa ~6.8), ensuring

the analyte is protonated

(neutral).

Mobile Phase B Acetonitrile Strong eluent, UV transparent.

Gradient 5% B to 60% B over 15 min
Elutes polar impurities early;

retains target analyte.

Flow Rate 1.0 mL/min
Standard backpressure

balance.

Detection UV @ 262 nm (or 308 nm)

262 nm is a local max; 308 nm

is more specific to the nitro-

aromatic system.[1]

Temperature 30°C Improves reproducibility.

Step-by-Step Workflow
Stock Preparation: Weigh 10.0 mg of 2-Amino-4-nitrophenol standard into a 10 mL

volumetric flask. Dissolve in Acetonitrile. (Conc: 1000 µg/mL).

Working Standards: Dilute Stock with Mobile Phase A:B (90:10) to generate 5, 10, 20, 50,

and 100 µg/mL levels.

System Suitability Test (SST): Inject the 20 µg/mL standard 5 times.

Requirement: RSD of Peak Area < 2.0%.
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Requirement: Tailing Factor < 1.5.

Sample Prep: If sample is alkaline (phenolate), neutralize with dilute H3PO4 prior to injection

to match mobile phase pH.
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Figure 2: Analytical workflow for HPLC calibration of 2-Amino-4-nitrophenol.

Calculation of Phenolate Equivalents
If your reporting requirement is specifically for the Phenolate ion (e.g.,

), you must apply a gravimetric factor to the result obtained from the neutral standard. [1]

MW Phenol (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-

star-inserted">

): 154.12 g/mol [1][5][6]

MW Phenolate (

): 153.11 g/mol [1]

Conversion Factor: 0.9934[1]

Note: If the target is the Sodium Salt (

), use MW ~176.10 g/mol .
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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